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Compound of Interest

Compound Name: MPT0B214

Cat. No.: B612148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of MPT0B214, a novel

microtubule inhibitor, for research in breast cancer cell lines. This document includes

quantitative data on its anti-proliferative activity, a detailed description of its mechanism of

action, and standardized protocols for key experimental assays.

Introduction
MPT0B214 is a synthetic 5-amino-2-aroylquinoline derivative that has demonstrated potent

antitumor activity across a range of human cancer cell lines. It functions as a microtubule

inhibitor by binding to the colchicine-binding site of tubulin, thereby disrupting microtubule

polymerization.[1][2][3][4] This disruption leads to mitotic arrest and subsequent induction of

apoptosis through a mitochondria-dependent intrinsic pathway.[1] These characteristics make

MPT0B214 a compound of significant interest for breast cancer research, particularly in

overcoming drug resistance.[1]

Data Presentation
The anti-proliferative efficacy of MPT0B214 has been quantified in various cancer cell lines.

The following table summarizes the half-maximal inhibitory concentration (IC50) values,

providing a clear comparison of its potency.
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Cell Line Cancer Type IC50 (nM)

MCF-7 Breast Carcinoma ~15

KB Cervical Carcinoma ~5-15

HONE-1 Nasopharyngeal Carcinoma ~5-15

HT29 Colorectal Carcinoma ~5-15

H460 Lung Cancer ~5-15

TSGH Gastric Carcinoma ~5-15

MKN-45 Gastric Carcinoma ~5-15

Data extracted from a study by

Nien et al. (2013).[1]

Mechanism of Action
MPT0B214 exerts its anticancer effects by targeting the microtubule network, a critical

component of the cellular cytoskeleton involved in cell division, structure, and transport.
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Mechanism of MPT0B214 in breast cancer cells.
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The following are detailed protocols for key experiments to assess the efficacy and mechanism

of MPT0B214 in breast cancer cell lines.

Cell Viability Assay (MTT Assay)
This protocol is for determining the cytotoxic effects of MPT0B214 on breast cancer cell lines.

1. Seed Cells 2. Treat with MPT0B214 3. Add MTT Reagent 4. Solubilize Formazan 5. Measure Absorbance 6. Analyze Data

1. Treat Cells 2. Harvest & Wash 3. Stain with Annexin V & PI 4. Flow Cytometry Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b612148?utm_src=pdf-body
https://www.benchchem.com/product/b612148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Treat & Harvest Cells 2. Fix Cells 3. Stain with PI/RNase 4. Flow Cytometry Analysis

1. Protein Extraction

2. SDS-PAGE

3. Protein Transfer

4. Blocking

5. Primary Antibody Incubation

6. Secondary Antibody Incubation

7. Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b612148?utm_src=pdf-body-img
https://www.benchchem.com/product/b612148?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. A Novel Synthetic Microtubule Inhibitor, MPT0B214 Exhibits Antitumor Activity in Human
Tumor Cells through Mitochondria-Dependent Intrinsic Pathway - PMC
[pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. colchicine-binding site | MedChemExpress (MCE) Life Science Reagents
[medchemexpress.eu]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [MPT0B214: Application Notes and Protocols for Breast
Cancer Cell Line Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612148#mpt0b214-application-in-breast-cancer-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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